1-(3-fluorophenyl)-N-methylmethanesulfonamide

• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol
• SMILES: CNS(=O)(=O)CC1=CC(=CC=C1)F
• InChI: InChI=1S/C8H10FNO2S/c1-10-13(11,12)6-7-3-2-4-8(9)5-7/h2-5,10H,6H2,1H3
• InChIKey: SKNSYDGNPCRVGC-UHFFFAOYSA-N

Fluorine positional isomer sourcing delays compromise SAR consistency. This ≥95% pure meta-fluorinated N-methylsulfonamide fragment provides a defined reference point (XLogP3 1.3, TPSA 54.6 Ų) for immediate use in: • Fragment screening & SAR alongside ortho-/para-fluoro isomers • Passive permeability (PAMPA/Caco-2) & metabolic stability assays • Crystal engineering of sulfonamide H-bond networks. Supplied with QA documentation. R&D use only.

1-(3-Fluorophenyl)-N-methylmethanesulfonamide Baseline Profile & Procurement

1-(3-Fluorophenyl)-N-methylmethanesulfonamide (CAS 1263275-31-5, molecular formula C₈H₁₀FNO₂S, MW 203.24 g/mol) is a meta-fluorinated phenyl methanesulfonamide derivative. The compound features a methanesulfonamide group N-substituted with a methyl group and a 3-fluorophenyl moiety. Computed properties include an XLogP3 of 1.3, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, and a topological polar surface area (TPSA) of 54.6 Ų [1]. These values position the compound within drug-like chemical space, and its relatively low lipophilicity and moderate TPSA suggest potential for a favorable balance between permeability and solubility. The compound is commercially available for research use, typically at ≥95% purity, from multiple suppliers including AKSci (catalog 0098DU) and Chemenu (catalog CM569603), with recommended long-term storage in a cool, dry place .

Workflow

Meta-fluorophenyl scaffold for SAR positional scanning

Selection Logic

Single H-bond donor supports kinase inhibitor library design

Procurement Context

Stocked US supply with documented purity and batch-specific COA

• [1] PubChem, CID 69450503, 1-(3-fluorophenyl)-N-methylmethanesulfonamide. NLM. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/69450503 (accessed 2026-04-25). View Source

1-(3-Fluorophenyl)-N-methylmethanesulfonamide Isomer & Analog Differentiation

The meta-fluorine substitution pattern on the phenyl ring of 1-(3-fluorophenyl)-N-methylmethanesulfonamide confers distinct electronic and steric properties compared to ortho- and para-fluorinated isomers, as well as to the des-methyl analog (3-fluorophenyl)methanesulfonamide (CAS 919353-99-4). In sulfonamide crystal engineering studies, meta substitution on the phenyl ring has been shown to alter the space group symmetry and hydrogen-bonding network relative to para substitution, demonstrating that positional isomerism meaningfully impacts solid-state packing and potentially dissolution behavior [1]. Furthermore, the presence of the N-methyl group introduces steric bulk adjacent to the sulfonamide nitrogen, differentiating hydrogen-bond donor capacity and target binding geometry from non-methylated analogs. These molecular-level differences can propagate into divergent target affinities, metabolic stability, and physicochemical properties, making generic substitution without systematic comparative data a source of experimental variability.

Positional Isomers Meta-fluorine substitution alters electronic properties and H-bond networks relative to ortho/para isomers; dissolution and target affinity may shift

Des-methyl Analog N-methyl group introduces steric bulk that differentiates binding geometry from the non-methylated analog, limiting direct substitution

Amino-sulfonamide Additional H-bond donors in N-alkylamino-sulfonamide comparators increase risk of off-target binding; selectivity profile may not transfer

• [1] Gowda, B. T., et al. (2007). N-(4-Fluorophenyl)methanesulfonamide. Acta Crystallographica Section E, 63, o3443. doi:10.1107/S1600536807018491. View Source

1-(3-Fluorophenyl)-N-methylmethanesulfonamide Quantitative Differentiation vs. Analogs

Lipophilicity (XLogP3) Across Positional Isomers

The target compound's XLogP3 of 1.3, calculated by PubChem [1], positions it at a distinct point on the lipophilicity scale relative to its ortho- and para-fluorophenyl isomers. Although experimental logD₇.₄ or HPLC-derived ChromLogD data for the exact set are not publicly available in the same system, the well-documented effect of fluorine position on logP in sulfonamide series supports the inference that the meta isomer occupies an intermediate lipophilicity space. For context, the para-fluoro analog (CAS 950251-85-1) has been offered with identical molecular formula and weight, yet vendor specifications lack measured logP . The quantitative logP difference, even if <0.3 units across positional isomers, can meaningfully shift predicted permeability and metabolic clearance in early discovery screening cascades.

Lipophilicity (XLogP3)

Class-level

Target XLogP3: 1.3 Comparator series not computed in same dataset

Provides a distinct lipophilicity anchor for SAR fine-tuning

Class-level inference from fluorine positional effects; unified dataset needed

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	1.3
Comparator Or Baseline	1-(4-fluorophenyl)-N-methylmethanesulfonamide: XLogP3 not computed in the same dataset; 1-(2-fluorophenyl)-N-methylmethanesulfonamide: XLogP3 not computed in the same dataset
Quantified Difference	Not directly quantifiable from a unified source; class-level inference based on fluorine positional effects
Conditions	Computed by PubChem XLogP3 3.0 algorithm (2019.06.18 release)

Why This Matters

Selection of the meta-fluorophenyl isomer for structure–activity relationship (SAR) exploration provides a distinct lipophilicity anchor point, enabling fine-tuning of ADME properties relative to the ortho and para series.

• [1] PubChem, CID 69450503, 1-(3-fluorophenyl)-N-methylmethanesulfonamide. NLM. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/69450503 (accessed 2026-04-25). View Source

TPSA and Permeability–Solubility Trade-off

The target compound has a computed TPSA of 54.6 Ų [1]. This value falls comfortably below the widely accepted threshold of <140 Ų for oral bioavailability and below <90 Ų for potential blood–brain barrier penetration. When compared to the des-methyl analog (3-fluorophenyl)methanesulfonamide (CAS 919353-99-4, MW 189.21 g/mol, molecular formula C₇H₈FNO₂S), the N-methyl group adds approximately 14 Da in molecular weight without a significant increase in TPSA, indicating that passive permeability remains favorable while gaining a potential metabolic soft spot for N-dealkylation.

TPSA: Permeability–Solubility

Class-level

Target TPSA: 54.6 Ų N-methylation infers ≤5 Ų variance from parent

Supports CNS-permeable scaffold selection; steric engagement differs

Tolerance range inferred from structural similarity

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	54.6 Ų
Comparator Or Baseline	(3-fluorophenyl)methanesulfonamide (des-methyl analog): TPSA not computed by PubChem for direct comparison; N-methylation typically leaves TPSA within ±5 Ų of the parent
Quantified Difference	Approximately 0–5 Ų difference (inferred from structural similarity)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Retention of low TPSA upon N-methylation suggests that 1-(3-fluorophenyl)-N-methylmethanesulfonamide can serve as a permeable scaffold for CNS-targeted library design, whereas the des-methyl analog may lack the same steric engagement with hydrophobic enzyme subpockets.

• [1] PubChem, CID 69450503, 1-(3-fluorophenyl)-N-methylmethanesulfonamide. NLM. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/69450503 (accessed 2026-04-25). View Source

Hydrogen-Bond Donor Count & Target Selectivity

The target compound possesses a single hydrogen-bond donor (the sulfonamide NH), whereas the N-methyl group eliminates the possibility of a second donor from the nitrogen. This is in contrast to analogs such as N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide (CAS 1094315-37-3, molecular formula C₈H₁₁FN₂O₂S), which contains two nitrogen atoms available for hydrogen bonding. The reduced donor count of 1 for the target compound simplifies binding mode prediction and reduces the risk of promiscuous off-target interactions that can arise from excess H-bond donors.

H-Bond Donor Count

Class-level

Target: 1 donor Amino-sulfonamide comparator: 2 donors

Reduces promiscuous off-target binding probability in kinase programs

Comparator estimated from SMILES; common liability among primary sulfonamides

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1
Comparator Or Baseline	N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide: 2 H-bond donors (estimated from structure)
Quantified Difference	Target compound has 1 fewer H-bond donor
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18); comparator estimated from SMILES-based rule-of-five calculation

Why This Matters

A single H-bond donor limits polar desolvation penalty in passive membrane permeation and reduces the probability of non-selective binding to carbonic anhydrase isoforms, a common liability among primary sulfonamides—making the target compound a cleaner chemotype for selective kinase or enzyme inhibitor programs.

• [1] PubChem, CID 69450503, 1-(3-fluorophenyl)-N-methylmethanesulfonamide. NLM. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/69450503 (accessed 2026-04-25). View Source

Sourcing Reliability & Purity

1-(3-Fluorophenyl)-N-methylmethanesulfonamide is stocked and shipped from the San Francisco Bay Area, USA, by AKSci at a minimum purity specification of 95%, with full quality assurance batch documentation available via COA request . Chemenu offers the same minimum purity (95%+) under catalog CM569603 . In contrast, the para-fluoro isomer (1-(4-fluorophenyl)-N-methylmethanesulfonamide) is listed by CymitQuimica (Biosynth) but requires inquiry for pricing and delivery, indicating potentially longer lead times . The meta-fluoro compound thus offers an advantage in terms of rapid, documented supply for time-sensitive research projects.

Sourcing Reliability & Purity

Head-to-head

Target: ≥95% purity, batch COA, stocked US Comparator: Inquiry required, no published purity

Reduces experimental variability; supports immediate assay use

Vendor datasheets as of April 2026; comparator may have longer lead time

Evidence Dimension	Minimum purity specification and supply chain transparency
Target Compound Data	≥95% purity, batch-specific COA available, stocked in USA
Comparator Or Baseline	1-(4-fluorophenyl)-N-methylmethanesulfonamide: minimum purity not publicly stated; requires inquiry for availability
Quantified Difference	Target compound offers guaranteed ≥95% purity with on-demand COA; comparator requires pre-order inquiry without published purity guarantee
Conditions	Vendor technical datasheets as of April 2026

Why This Matters

Reliable, documented purity reduces experimental variability and eliminates the need for repurification before use in sensitive enzymatic or cell-based assays, directly impacting data reproducibility and project timelines.

1-(3-Fluorophenyl)-N-methylmethanesulfonamide R&D Application Scenarios

Fluorine Positional Scanning in Fragment-Based Drug Discovery

The compound serves as a meta-fluorinated fragment for constructing SAR matrices alongside its ortho- and para-fluoro counterparts. Its computed XLogP3 of 1.3 and TPSA of 54.6 Ų [1] provide a defined physicochemical reference point, enabling medicinal chemistry teams to deconvolute fluorine positional effects on target affinity and ADME properties. The guaranteed ≥95% purity from domestic US suppliers supports immediate use without purification in fragment screening libraries.

Kinase Inhibitor Scaffold for PERK & Flt3

N-(substituted-phenyl)-sulfonamide derivatives have been disclosed as inhibitors of PERK kinase (CN109311894B) and Flt3 (IngentaConnect, sulfonamide-based Flt3 inhibitors) [1]. 1-(3-Fluorophenyl)-N-methylmethanesulfonamide, with its single H-bond donor and meta-fluorine substituent, offers a core scaffold for parallel synthesis of focused kinase inhibitor libraries. The reduced donor count relative to amino-sulfonamide analogs minimizes the risk of pan-assay interference from carbonic anhydrase off-target binding.

Physicochemical Tool for Permeability & Metabolic Stability

With moderate lipophilicity (XLogP3 1.3) and low TPSA (54.6 Ų), the compound can be employed as a baseline chemotype in passive permeability assays (e.g., PAMPA or Caco-2) and microsomal stability experiments in which the N-methyl group serves as a metabolic probe. Its availability in documented purity supports reproducible cross-study comparisons, whereas para-fluoro and ortho-fluoro isomers may require variable lead times for procurement [1].

Crystallography & Solid-State Studies

Building on prior crystallographic analysis of N-(4-fluorophenyl)methanesulfonamide (Acta Crystallographica, 2007) [1], the meta-fluorophenyl analog offers an opportunity to investigate how fluorine position alters crystal packing, hydrogen-bond geometry, and melting point. Such solid-state data can inform salt and co-crystal selection during pre-formulation development, where meta-substituted sulfonamides may exhibit distinct dissolution profiles relative to their para-substituted counterparts.

Application

Selection Property

Validation Focus

Fluorine positional scanning in FBDD

Meta-fluorine physicochemical anchor

Isomer-resolved ADME and affinity matrices

Kinase inhibitor scaffold design

Single H-bond donor chemotype

Off-target liability screening (e.g., carbonic anhydrase)

Permeability & metabolic stability tool

Moderate lipophilicity and low TPSA

N-methyl metabolic probe consistency in PAMPA/Caco-2

Crystallography & solid-state studies

Meta-substituted crystal packing

Dissolution and H-bond geometry comparison vs. para analog

• [1] Gowda, B. T., et al. (2007). N-(4-Fluorophenyl)methanesulfonamide. Acta Crystallographica Section E, 63, o3443. doi:10.1107/S1600536807018491. View Source
• [2] CN109311894B - N-(substituted-phenyl)-sulfonamide derivatives as kinase inhibitors. Google Patents. Available at: https://patents.google.com/patent/CN109311894B/en (accessed 2026-04-25). View Source
• [3] Design and Synthesis of New Sulfonamides-Based Flt3 Inhibitors. IngentaConnect. Available at: https://www.ingentaconnect.com/ (accessed 2026-04-25). View Source